Cas no 1849969-00-1 (3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide)

• Product name: 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1849969-00-1
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5977473
• PubChem ID: 165485400

3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• 1849969-00-1
• EN300-1123559

• Inchi： 1S/C9H16N4O2/c1-3-15-7-4-12-13(5-7)6-8(11-2)9(10)14/h4-5,8,11H,3,6H2,1-2H3,(H2,10,14)
• InChI Key： AQSWKRBYWWOMMQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NN(C=1)CC(C(N)=O)NC

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 82.2Ų

Additional information on 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide

Introduction to 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS No. 1849969-00-1)

3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS No. 1849969-00-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its CAS number, is a derivative of pyrazole and amino acids, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide is characterized by a central pyrazole ring linked to an ethoxy group and a methylamino group attached to a propanamide moiety. The presence of these functional groups imparts unique properties to the molecule, making it an interesting subject for both academic research and pharmaceutical development.

Recent studies have highlighted the potential of 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide in various biological systems. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide has also been studied for its neuroprotective properties. A study conducted by researchers at the University of California found that this compound can protect neuronal cells from oxidative stress-induced damage. This neuroprotective effect is attributed to its ability to modulate key signaling pathways involved in cell survival and apoptosis.

The synthesis of 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide has been optimized through various methods, including microwave-assisted synthesis and solid-phase synthesis. These methods have significantly improved the yield and purity of the final product, making it more feasible for large-scale production. The synthetic route typically involves the condensation of 4-ethoxypyrazole with an appropriate amino acid derivative, followed by amide formation with a methylamine source.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide has also been explored for its potential as a research tool in biochemical studies. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for investigating cellular processes such as inflammation and neurodegeneration.

In conclusion, 3-(4-ethoxy-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS No. 1849969-00-1) is a multifaceted compound with promising applications in both medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an exciting area of research, with potential benefits for patients suffering from inflammatory diseases and neurodegenerative disorders. As research continues to advance, we can expect to see more insights into the full potential of this compound.